Cas no 26103-38-8 (N-Methylform-d1-amide)

N-Methylform-d1-amide structure
N-Methylform-d1-amide structure
Product Name:N-Methylform-d1-amide
CAS No:26103-38-8
MF:C2H5NO
MW:60.0733621120453
CID:254414
PubChem ID:44887737
Update Time:2025-04-19

N-Methylform-d1-amide Chemical and Physical Properties

Names and Identifiers

    • Formamide-1-d,N-methyl- (7CI,8CI,9CI)
    • cadmium bromide * 2 triphenyl phosphine
    • Cadmiumbromid * 2 Triphenylphosphin
    • Cd(PPh3)2Br2
    • Cd(triphenylphosphane)2Br2
    • C-deuterio-N-methyl-formamide
    • N-methylformamide-1-d
    • NSC203129
    • CS-0572523
    • 26103-38-8
    • N-Methylform-D1-amide
    • HY-W008841S3
    • D99232
    • 1-deuterio-N-methylformamide
    • Formamide-1-d,N-methyl-(7ci,8ci,9ci)
    • N-Methylformamide-d1
    • N-methyl(?H)formamide
    • N-Methylform-d1-amide
    • Inchi: 1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)/i2D
    • InChI Key: ATHHXGZTWNVVOU-VMNATFBRSA-N
    • SMILES: O=C([2H])NC

Computed Properties

  • Exact Mass: 60.043390529g/mol
  • Monoisotopic Mass: 60.043390529g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 20
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 29.1Ų

N-Methylform-d1-amide Pricemore >>

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